5-bromo-3,3-bis(trifluoromethyl)-2-azabicyclo[2.2.1]hept-6-yl acetate

• IUPAC Name: [5-bromo-3,3-bis(trifluoromethyl)-2-azabicyclo[2.2.1]heptan-6-yl] acetate
• InChI: InChI=1S/C10H10BrF6NO2/c1-3(19)20-7-5-2-4(6(7)11)8(18-5,9(12,13)14)10(15,16)17/h4-7,18H,2H2,1H3
• InChI Key: FCKCEYSPFMHAJD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1C2CC(C1Br)C(N2)(C(F)(F)F)C(F)(F)F
• Molecular Formula: C10H10BrF6NO2
• Molecular Weight: 370.09 g/mol

Description

5-bromo-3,3-bis(trifluoromethyl)-2-azabicyclo[2.2.1]hept-6-yl acetate is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as BTFA and is widely used in the field of chemical synthesis, drug discovery, and medicinal chemistry.

Mechanism of Action

The mechanism of action of BTFA is not well understood. However, studies have shown that it can act as a potent inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are enzymes involved in the degradation of acetylcholine in the brain. BTFA has also been shown to have anticonvulsant properties and can modulate the activity of GABA receptors.
Biochemical and Physiological Effects
BTFA has been shown to have various biochemical and physiological effects. It can cross the blood-brain barrier and affect the central nervous system. Studies have shown that BTFA can improve cognitive function and memory in animal models. BTFA has also been shown to have anticonvulsant properties and can reduce the severity of seizures in animal models.

Advantages and Limitations for Lab Experiments

BTFA has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also a versatile building block that can be used in the synthesis of various compounds. However, BTFA has some limitations. It is a highly reactive compound that can react with other compounds in the reaction mixture. It is also a toxic compound that requires proper handling and disposal.

Future Directions

There are several future directions for the research on BTFA. One direction is the development of new synthetic methods for BTFA and its derivatives. Another direction is the investigation of its potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's disease and epilepsy. Further research is also needed to understand the mechanism of action of BTFA and its effects on the central nervous system.
Conclusion
In conclusion, BTFA is a unique and versatile compound that has gained significant attention in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of BTFA in various fields of research.

Scientific Research Applications

BTFA has been widely used in scientific research due to its unique properties. It is a versatile building block in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials science. BTFA is also used as a reagent in the preparation of chiral compounds and in the synthesis of natural products.